Cas no 918497-80-0 (Thiophene, 2-(1-bromoethyl)-5-nitro-)

• Product Name: Thiophene, 2-(1-bromoethyl)-5-nitro-
• CAS No: 918497-80-0
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 774413
• PubChem ID: 71426972
• Update Time: 2025-04-19

Thiophene, 2-(1-bromoethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(1-bromoethyl)-5-nitro-
• 2-(1-bromoethyl)-5-nitrothiophene
• DTXSID30845724
• 918497-80-0

• Inchi： 1S/C6H6BrNO2S/c1-4(7)5-2-3-6(11-5)8(9)10/h2-4H,1H3
• InChI Key： CMWFYECYEHKKDA-UHFFFAOYSA-N
• SMILES： BrC(C)C1=CC=C([N+](=O)[O-])S1

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.1Ų